Cas no 1804056-05-0 (7-Amino-6-methylthio-1H-benzimidazole)

• Product Name: 7-Amino-6-methylthio-1H-benzimidazole
• CAS No: 1804056-05-0
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 4825992
• Update Time: 2025-11-07

7-Amino-6-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-methylthio-1H-benzimidazole

• Inchi： 1S/C8H9N3S/c1-12-6-3-2-5-8(7(6)9)11-4-10-5/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： HZFNAGPUIDPRBU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1N)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.3
• Topological Polar Surface Area: 80

Additional information on 7-Amino-6-methylthio-1H-benzimidazole

Introduction to 7-Amino-6-methylthio-1H-benzimidazole (CAS No. 1804056-05-0)

7-Amino-6-methylthio-1H-benzimidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1804056-05-0, belongs to the benzimidazole class of molecules, which are well-known for their diverse applications in medicinal chemistry. The presence of both an amino group and a methylthio substituent in its structure imparts distinct chemical reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel therapeutic agents.

The benzimidazole core is a privileged structure in drug discovery, exhibiting a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific modification at the 7-position with an amino group enhances the compound's ability to interact with biological targets, while the methylthio group at the 6-position introduces additional electronic and steric effects that can influence its pharmacokinetic profile. These structural features make 7-Amino-6-methylthio-1H-benzimidazole a promising candidate for further exploration in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 7-Amino-6-methylthio-1H-benzimidazole has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that this compound may interfere with the function of certain kinases, which are frequently dysregulated in cancer cells. The amino group at the 7-position allows for further derivatization, enabling the creation of libraries of analogs with tailored properties to optimize potency and selectivity.

One of the most compelling aspects of 7-Amino-6-methylthio-1H-benzimidazole is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting protein-protein interactions and other critical biological processes. The methylthio group at the 6-position serves as a handle for chemical modifications, such as sulfonamide formation or thiourea derivatives, which can enhance binding affinity to biological targets. These modifications are often employed in structure-based drug design approaches to improve pharmacological activity.

The synthesis of 7-Amino-6-methylthio-1H-benzimidazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include condensation reactions to form the benzimidazole ring followed by functional group interconversions to introduce the amino and methylthio substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in large-scale drug discovery programs.

Recent preclinical studies have demonstrated the potential of derivatives of 7-Amino-6-methylthio-1H-benzimidazole in treating various pathological conditions. For example, researchers have reported promising results in animal models where benzimidazole-based compounds exhibited inhibitory effects on inflammatory pathways associated with autoimmune diseases. The ability of these molecules to modulate cytokine production and immune cell function makes them attractive candidates for therapeutic intervention.

The pharmacokinetic properties of 7-Amino-6-methylthio-1H-benzimidazole are also subjects of interest in drug development. Studies have evaluated its solubility, stability, and metabolic fate to understand how these factors influence its bioavailability and efficacy. By optimizing these properties through structural modifications, researchers aim to enhance the compound's therapeutic index and reduce potential side effects.

Looking ahead, the future prospects for 7-Amino-6-methylthio-1H-benzimidazole and its derivatives remain exciting. Continued exploration into its biological activities and synthetic modifications will likely uncover new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical candidates that can address unmet medical needs.

In conclusion,7-Amino-6-methylthio-1H-benzimidazole (CAS No. 1804056-05-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas. As our understanding of disease mechanisms evolves, compounds like 7-Amino-6-methylthio-1H-benzimidazole will continue to play a crucial role in developing innovative treatments for human health.